Cas no 2172355-71-2 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid
• CAS No: 2172355-71-2
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6480453
• PubChem ID: 165517431
• Update Time: 2025-05-19

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid
• 2172355-71-2
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]ethoxy}propanoic acid
• EN300-1524626

• Inchi： 1S/C25H30N2O7/c1-32-22(24(30)26-13-15-33-14-11-23(28)29)10-12-27-25(31)34-16-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： AMFYZRINCGWPDR-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCCOCCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid

The compound with CAS No. 2172355-71-2, known as 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid, is a highly specialized molecule with significant applications in the field of organic synthesis and drug discovery. This compound is particularly notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanamide moiety, and a propanoic acid functional group. These structural features make it a valuable building block in the synthesis of bioactive compounds and peptide derivatives.

Recent advancements in chemical synthesis have highlighted the importance of such molecules in the development of novel therapeutic agents. The Fmoc group, for instance, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid an ideal candidate for constructing complex peptide sequences with high precision.

Moreover, the presence of the methoxybutanamide group introduces additional functionality to this compound, enhancing its potential for use in medicinal chemistry. This moiety can participate in various biochemical interactions, making it a valuable component in the design of drugs targeting specific biological pathways. Recent studies have demonstrated that such compounds can exhibit potent inhibitory activity against key enzymes involved in disease progression, such as kinases and proteases.

The propanoic acid functional group further adds versatility to this molecule, enabling it to participate in a wide range of chemical reactions. For example, it can serve as a precursor for the synthesis of esters, amides, and other derivatives, which are essential intermediates in pharmaceutical development. The combination of these functional groups makes 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid a versatile tool in modern organic synthesis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced techniques such as coupling reactions and protecting group strategies. The use of the Fmoc group ensures that the amino functionality remains intact during the reaction sequence, allowing for precise control over the final product's structure. This level of control is critical in the development of bioactive molecules with defined stereochemistry and regioselectivity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided detailed insights into its molecular structure and purity, ensuring its suitability for use in demanding research applications.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoethoxy}propanoic acid (CAS No. 2172355-71-2) is a sophisticated molecule with immense potential in the fields of organic synthesis and drug discovery. Its unique combination of functional groups and structural features makes it an invaluable tool for researchers aiming to develop innovative therapeutic agents. As ongoing research continues to uncover new applications for this compound, its role in advancing medical science is likely to grow even further.